Cas no 585-29-5 (triethylammonium formate)
triethylammonium formate Chemical and Physical Properties
Names and Identifiers
-
- triethylammonium formate
- Triethylammonium formiate buffer pH 6.0 (1 M)
- BUFFER SOLUTION PH 10.00
- FORMIC ACID:TRIETHYLAMINE
- FORMIC ACID:TRIETHYLAMINE 1:1
- FORMIC ACID:TRIETHYLAMINE 2:1
- HCOOH-Et3N complex
- TEAF
- triethylamine formate
- TRIETHYLAMINE:FORMIC ACID
- TRIETHYLAMMONIUM BICARBONATE
- TriethylaMMoniuM forMate solution 2M (1:1, pH 6.5)
- TRIETHYLAMMONIUM:FORMATE
- UNII-UN4T038P8M
- HCOOH Et3N
- triethylammonium format
- 585-29-5
- triethylammoniumformate
- Triethylamine, formate
- HCO2H Et3N
- Triethylammonium formate [MI]
- PTMFUWGXPRYYMC-UHFFFAOYSA-N
- triethylamine formic acid
- NEt3 HCO2H
- Q27291157
- CS-0453899
- UN4T038P8M
- formic acid triethylamine
-
- MDL: MFCD00134943
- Inchi: 1S/C6H15N.CH2O2/c1-4-7(5-2)6-3;2-1-3/h4-6H2,1-3H3;1H,(H,2,3)
- InChI Key: PTMFUWGXPRYYMC-UHFFFAOYSA-N
- SMILES: OC=O.N(CC)(CC)CC
Computed Properties
- Exact Mass: 147.12600
- Monoisotopic Mass: 147.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 35.9
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.02 g/mL at 25 °C(lit.)
- Refractive Index: n20/D 1.355
- PSA: 44.57000
- LogP: -1.06700
- Merck: 13,9741
triethylammonium formate Security Information
- Hazardous Material transportation number:UN 3265 8/PG 3
- WGK Germany:3
- Hazard Category Code: 34-42-10-35-20/21/22
- Safety Instruction: S23; S26; S36; S45; S36/37/39
-
Hazardous Material Identification:
- HazardClass:8
- Risk Phrases:R34; R42; R10
triethylammonium formate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T922408-100ml |
Triethylammonium formate solution |
585-29-5 | 2M (1:1, pH 6.5) | 100ml |
¥2,528.10 | 2022-09-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1524566-1g |
Triethylamine formate |
585-29-5 | 98% | 1g |
¥820.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1524566-5g |
Triethylamine formate |
585-29-5 | 98% | 5g |
¥2880.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1524566-25g |
Triethylamine formate |
585-29-5 | 98% | 25g |
¥8640.00 | 2024-05-07 |
triethylammonium formate Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on triethylammonium formate
Triethylammonium Formate (CAS No. 585-29-5): Applications and Recent Research Developments
Triethylammonium formate, with the chemical formula C₄H₁₁NO₂ and CAS number 585-29-5, is a widely used compound in the field of chemistry and pharmaceuticals. This zwitterionic compound, characterized by its strong solvating properties, has garnered significant attention due to its versatility in various applications, including drug formulation, chiral resolution, and as a buffering agent in high-performance liquid chromatography (HPLC). The unique structural and chemical properties of triethylammonium formate make it an indispensable reagent in modern chemical synthesis and pharmaceutical research.
The compound is primarily utilized as a phase-transfer catalyst and a counterion in the synthesis of pharmaceutical intermediates. Its ability to enhance reaction rates and yields while maintaining high purity standards has made it a preferred choice in industrial-scale chemical processes. Furthermore, triethylammonium formate is employed in the preparation of enantiomerically pure compounds, which are crucial for developing effective and safe medications. The compound's compatibility with a wide range of solvents and its stability under various conditions further underscore its significance in synthetic chemistry.
In recent years, triethylammonium formate has been increasingly explored for its potential in biopharmaceutical applications. Its role as a buffering agent in HPLC has been well-documented, where it helps to maintain optimal pH levels for the separation and analysis of complex mixtures. The compound's zwitterionic nature allows it to interact effectively with both polar and non-polar molecules, making it an excellent additive for improving resolution in chromatographic techniques. This has been particularly valuable in the development of new drugs, where precise separation of active ingredients from impurities is essential.
Moreover, triethylammonium formate has shown promise in the field of drug delivery systems. Researchers have been investigating its use as a component in micellar formulations, where it aids in the encapsulation and targeted delivery of therapeutic agents. The compound's ability to stabilize nanoparticles and micelles has opened new avenues for enhancing drug bioavailability and reducing side effects. These advancements highlight the compound's potential not only as a synthetic reagent but also as an active ingredient in innovative drug formulations.
Recent studies have also delved into the environmental impact of triethylammonium formate. Researchers have found that it is biodegradable and has low toxicity, making it an eco-friendly alternative to traditional organic solvents used in pharmaceutical manufacturing. This finding is particularly significant as industries strive to adopt greener practices that minimize environmental harm without compromising efficiency. The compound's compatibility with green chemistry principles aligns well with global efforts to develop sustainable chemical processes.
The pharmaceutical industry has also leveraged triethylammonium formate in the development of novel therapeutic agents. Its role as a chiral auxiliary in asymmetric synthesis has been crucial for producing enantiomerically pure drugs with improved pharmacological properties. For instance, studies have demonstrated its effectiveness in synthesizing beta-blockers and antiviral medications where enantiomeric purity directly influences drug efficacy and safety. The compound's versatility continues to drive innovation in medicinal chemistry, enabling the creation of more effective treatments for various diseases.
Another area where triethylammonium formate has made significant contributions is in analytical chemistry. Its use as a standard reference material for calibration purposes ensures accurate measurements in laboratory settings. The compound's high purity and stability make it an ideal candidate for quantitative analysis, particularly in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These applications underscore the importance of triethylammonium formate not only as a reagent but also as a tool for advancing scientific research across multiple disciplines.
In conclusion, triethylammonium formate (CAS No. 585-29-5) is a multifaceted compound with broad applications in pharmaceuticals, chemical synthesis, and analytical chemistry. Its unique properties have positioned it as a key player in modern research and industrial processes. As scientists continue to explore new frontiers in drug development and green chemistry, triethylammonium formate remains at the forefront of innovation, offering solutions that enhance efficiency, sustainability, and therapeutic outcomes.
585-29-5 (triethylammonium formate) Related Products
- 15715-58-9(1mol/L Triethylammonium Hydrogencarbonate Solution)
- 38410-12-7(tetraethylammonium formate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)